Cas no 134175-91-0 (Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI))
134175-91-0 structure
Product Name:Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
CAS No:134175-91-0
MF:C9H18O2
MW:158.238023281097
CID:900016
Update Time:2026-04-29
Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI) Chemical and Physical Properties
Names and Identifiers
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- Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
- Oxiranemethanol,α,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
- cis-4,5-epoxy-2,6-dimethyl-3-heptanol
- trans-4,5-epoxy-2,6-dimethyl-3-heptanol
-
Computed Properties
- Exact Mass: 158.13100
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8A^2
Experimental Properties
- PSA: 32.76000
- LogP: 1.42670
Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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